

In Vitro Antibacterial Activity of Funobactam: A Technical Overview

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Funobactam*

Cat. No.: *B15363246*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Funobactam (formerly XNW4107) is a novel, non- β -lactam, diazabicyclooctane β -lactamase inhibitor. It exhibits no intrinsic antibacterial activity and is being developed in combination with the carbapenem antibiotic imipenem to combat infections caused by multidrug-resistant (MDR) Gram-negative bacteria. **Funobactam** effectively restores the in vitro activity of imipenem against strains producing a wide range of β -lactamases, particularly serine carbapenemases. This technical guide provides a comprehensive overview of the in vitro antibacterial activity of the imipenem/**funobactam** combination, including quantitative susceptibility data and detailed experimental protocols.

Mechanism of Action

Funobactam's primary mechanism of action is the inhibition of β -lactamase enzymes produced by bacteria. These enzymes hydrolyze and inactivate β -lactam antibiotics like imipenem, conferring resistance. **Funobactam** covalently binds to the active site of these enzymes, rendering them inactive and thereby protecting imipenem from degradation. This allows imipenem to effectively bind to its target penicillin-binding proteins (PBPs) in the bacterial cell

wall, leading to cell lysis and death. **Funobactam** has demonstrated potent inhibition of Ambler class A, C, and D β -lactamases.

In Vitro Antibacterial Activity

The combination of imipenem and **funobactam** has shown potent in vitro activity against a broad spectrum of clinically relevant Gram-negative pathogens, including carbapenem-resistant *Acinetobacter baumannii*, *Pseudomonas aeruginosa*, and Enterobacterales.

Minimum Inhibitory Concentrations (MICs)

The following tables summarize the Minimum Inhibitory Concentration (MIC) values of imipenem/**funobactam** against various bacterial isolates. MICs were determined using the broth microdilution method with a fixed concentration of **funobactam**.

Table 1: In Vitro Activity of Imipenem/**Funobactam** against Imipenem-Nonsusceptible *Acinetobacter baumannii*

Number of Isolates	Imipenem MIC90 (mg/L)	Imipenem/Funobactam MIC90 (mg/L)	Fold Reduction in MIC90
106	>64	8	16

Data from a study on recent clinical Gram-negative bacilli from China. **Funobactam** concentration was fixed at 8 mg/L.[\[1\]](#)

Table 2: In Vitro Activity of Imipenem/**Funobactam** against Imipenem-Resistant *Klebsiella pneumoniae*

Number of Isolates	Imipenem MIC90 (mg/L)	Imipenem/Funobactam MIC90 (mg/L)	Fold Reduction in MIC90
54	>256	2	128

Data from a study on recent clinical Gram-negative bacilli from China. **Funobactam** concentration was fixed at 8 mg/L.[\[1\]](#)

Table 3: In Vitro Activity of Imipenem/**Funobactam** against Imipenem-Nonsusceptible *Pseudomonas aeruginosa*

Number of Isolates	Imipenem MIC Range (mg/L)	Imipenem/Funobactam MIC Range (mg/L)
101	16 - >64	2 - 8

80% of the tested isolates exhibited these MICs. **Funobactam** concentration was fixed at 8 mg/L.[\[1\]](#)

Table 4: MIC Ranges of Imipenem/**Funobactam** against Serine Carbapenemase-Producing Isolates

Bacterial Species	Number of Isolates	Imipenem/Funobactam MIC Range (mg/L)
<i>Acinetobacter baumannii</i>	7	1 - 16
<i>Pseudomonas aeruginosa</i>	4	1 - 8
<i>Klebsiella pneumoniae</i>	4	0.25 - 16

Funobactam concentration was fixed at 8 mg/L.[\[2\]](#)[\[3\]](#)

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

The broth microdilution method is a standardized technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. The following protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines.


Materials:


- 96-well microtiter plates

- Cation-adjusted Mueller-Hinton Broth (CAMHB)
- Imipenem and **Funobactam** analytical standards
- Bacterial inoculum standardized to 0.5 McFarland turbidity
- Sterile diluents (e.g., saline or broth)
- Incubator ($35^{\circ}\text{C} \pm 2^{\circ}\text{C}$)
- Microplate reader (optional)

Procedure:

- Preparation of Antimicrobial Solutions: Prepare stock solutions of imipenem and **funobactam** in an appropriate solvent. A fixed concentration of **funobactam** (e.g., 8 mg/L) is typically used in combination testing.
- Serial Dilutions: Perform two-fold serial dilutions of imipenem in CAMHB in the wells of a 96-well microtiter plate. Each well will also contain the fixed concentration of **funobactam**.
- Inoculum Preparation: Prepare a bacterial suspension from a fresh culture (18-24 hours old) in a sterile diluent to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately $1-2 \times 10^8$ CFU/mL. Dilute this suspension to achieve a final inoculum concentration of approximately 5×10^5 CFU/mL in each well.
- Inoculation: Inoculate each well of the microtiter plate with the standardized bacterial suspension. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).
- Incubation: Incubate the microtiter plates at $35^{\circ}\text{C} \pm 2^{\circ}\text{C}$ for 16-20 hours in ambient air.
- Reading Results: The MIC is determined as the lowest concentration of imipenem in the presence of **funobactam** that completely inhibits visible bacterial growth.





[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. In vitro and in vivo activities of a novel \$\beta\$ -lactamase inhibitor combination imipenem/XNW4107 against recent clinical Gram-negative bacilli from China - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [2. academic.oup.com \[academic.oup.com\]](#)
- [3. 1722. In vivo Activity of Imipenem/XNW4107 Human-Simulated Regimen against Serine Carbapenemase-Producing Acinetobacter baumannii and Pseudomonas aeruginosa in the Neutropenic Murine Thigh Infection Model - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [In Vitro Antibacterial Activity of Funobactam: A Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15363246/docs#in-vitro-antibacterial-activity-of-funobactam-a-technical-overview\]](https://www.benchchem.com/product/b15363246/docs#in-vitro-antibacterial-activity-of-funobactam-a-technical-overview)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)